Cas no 2229247-06-5 (3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine
• CAS No: 2229247-06-5
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 6283901
• PubChem ID: 165694048
• Update Time: 2025-05-23

3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine
• 2229247-06-5
• EN300-1950564

• Inchi： 1S/C9H9F3N2/c10-6-1-2-7(14-3-6)8(13)4-9(11,12)5-8/h1-3H,4-5,13H2
• InChI Key： SPNQANUXNAOAAN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CN=2)F)(C1)N)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine

3,3-Difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine (CAS No 2229247-06-5)

The compound 3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amine (CAS No 2229247-06-5) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with two fluorine atoms and an amino group attached to a fluorinated pyridine ring. The combination of these structural features makes it a valuable molecule for research and development in drug discovery.

Recent studies have highlighted the potential of 3,3-difluoro-cyclobutanamine derivatives in modulating various biological targets. For instance, researchers have explored the role of this compound in inhibiting specific enzymes involved in metabolic pathways. The fluorinated pyridine moiety is known to enhance the molecule's bioavailability and stability, making it an attractive candidate for drug delivery systems.

The synthesis of CAS No 2229247-06-5 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent functionalization with fluorine atoms and the amino group. These steps are optimized to ensure high yield and purity, which are critical for its application in preclinical studies.

In terms of applications, 3,3-difluoro-cyclobutanamine derivatives have shown promise in the treatment of chronic diseases such as diabetes and cardiovascular disorders. For example, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit key enzymes responsible for glucose metabolism. This finding has opened new avenues for its use in developing novel therapeutic agents.

Moreover, the compound's ability to penetrate cellular membranes efficiently has been a focal point of recent investigations. Scientists have found that the fluorinated pyridine ring enhances membrane permeability, which is essential for delivering therapeutic agents to target sites within the body. This property makes CAS No 2229247-06-5 a valuable tool in drug design and delivery systems.

Another area of interest is the compound's role in combinatorial chemistry. Researchers are exploring its potential as a building block for constructing larger molecular frameworks with diverse functionalities. The cyclobutane ring's flexibility and reactivity make it an ideal component for constructing complex molecules with tailored properties.

From an environmental perspective, studies on 3,3-difluoro-cyclobutanamine derivatives have focused on their biodegradability and ecological impact. Preliminary results indicate that these compounds degrade under specific environmental conditions, reducing their persistence in ecosystems. This information is crucial for ensuring sustainable practices in their production and use.

In conclusion, 3,3-difluoro-1-(5-fluoropyridin-2-yl)cyclobutan-1-amino (CAS No 2229247